6-(1,3-Benzodioxol-5-yl)-2-ethoxynicotinonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of similar compounds often involves a benzodioxol group, which is a type of aromatic ring, and a nitrile group, which consists of a carbon triple-bonded to a nitrogen .Physical And Chemical Properties Analysis
The physical and chemical properties of such a compound would depend on its exact molecular structure. For example, its solubility, melting point, and boiling point would all depend on the specific arrangement of atoms in the molecule .Scientific Research Applications
Anticancer Research
“6-(1,3-Benzodioxol-5-yl)-2-ethoxynicotinonitrile” has been studied for its potential applications in anticancer research . It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and are involved in the development of cancer.
Apoptosis Induction
This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Apoptosis is a crucial process in cancer treatment as it leads to the death of cancer cells.
Cell Proliferation Inhibition
“6-(1,3-Benzodioxol-5-yl)-2-ethoxynicotinonitrile” has been shown to inhibit cell proliferation. This is particularly important in the context of cancer, where uncontrolled cell proliferation leads to tumor growth.
Cell Cycle Arrest
This compound has been shown to induce cell cycle arrest in cancer cells. By halting the cell cycle, the compound prevents the cells from dividing and proliferating.
Histone Acetylation
“6-(1,3-Benzodioxol-5-yl)-2-ethoxynicotinonitrile” has been shown to increase the acetylation of histones. This can lead to changes in gene expression, which can have various effects on the cell’s function.
Reactive Oxygen Species (ROS) Production
This compound has been shown to increase the levels of reactive oxygen species (ROS) in cancer cells. High levels of ROS can lead to cell death, which is beneficial in the treatment of cancer.
Mechanism of Action
Future Directions
properties
IUPAC Name |
6-(1,3-benzodioxol-5-yl)-2-ethoxypyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3/c1-2-18-15-11(8-16)3-5-12(17-15)10-4-6-13-14(7-10)20-9-19-13/h3-7H,2,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIRDCQXVPIBBMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=N1)C2=CC3=C(C=C2)OCO3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1,3-Benzodioxol-5-yl)-2-ethoxynicotinonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Benzofuran-2-yl-[4-(5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]methanone](/img/structure/B2950478.png)
![(E)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N'-(3-chlorobenzylidene)propanehydrazide](/img/structure/B2950482.png)
![3-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl}-N-{[4-(propan-2-yl)phenyl]methyl}propanamide](/img/structure/B2950483.png)
![ethyl 3-cyano-2-(5-nitrothiophene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate](/img/structure/B2950484.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-(5-methylpyrimidin-4-yl)piperazine-1-carboxamide](/img/structure/B2950488.png)
![1-[2-(4-methoxyphenyl)ethyl]-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea](/img/structure/B2950490.png)
![4-butyl-1-((2-chloro-6-fluorobenzyl)thio)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one](/img/structure/B2950496.png)
